Cas no 1706458-16-3 (NJSPKTLDXZVCMV-UHFFFAOYSA-N)
NJSPKTLDXZVCMV-UHFFFAOYSA-N Chemical and Physical Properties
Names and Identifiers
-
- NJSPKTLDXZVCMV-UHFFFAOYSA-N
-
- MDL: MFCD28016131
- Inchi: 1S/C13H15N3O2.ClH/c1-17-10-6-4-9(5-7-10)12-15-13(18-16-12)11-3-2-8-14-11;/h4-7,11,14H,2-3,8H2,1H3;1H
- InChI Key: NJSPKTLDXZVCMV-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC(OC)=CC=2)=NOC=1C1CCCN1.Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
NJSPKTLDXZVCMV-UHFFFAOYSA-N Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB380975-500 mg |
3-(4-Methoxyphenyl)-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole (HCl); . |
1706458-16-3 | 500MG |
€335.50 | 2023-02-03 | ||
| abcr | AB380975-1 g |
3-(4-Methoxyphenyl)-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole (HCl); . |
1706458-16-3 | 1g |
€678.60 | 2023-04-25 | ||
| abcr | AB380975-1g |
3-(4-Methoxyphenyl)-5-(pyrrolidin-2-yl)-1,2,4-oxadiazole (HCl); . |
1706458-16-3 | 1g |
€663.70 | 2025-04-20 |
NJSPKTLDXZVCMV-UHFFFAOYSA-N Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on NJSPKTLDXZVCMV-UHFFFAOYSA-N
Compound Introduction: CAS No. 1706458-16-3 and Product Name: NJSPKTLDXZVCMV-UHFFFAOYSA-N
The compound with the CAS number 1706458-16-3 and the product name NJSPKTLDXZVCMV-UHFFFAOYSA-N represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular framework of this compound exhibits characteristics that make it a promising candidate for further research, particularly in the context of therapeutic interventions.
Recent studies have highlighted the importance of molecular diversity in the discovery of novel pharmaceutical agents. The compound in question, with its distinct chemical composition, has been explored for its pharmacological properties. Initial research suggests that it may possess inhibitory effects on certain biological pathways, making it a valuable asset in the development of new treatments for various diseases. The structural motifs present in this molecule are particularly noteworthy, as they align with current trends in medicinal chemistry aimed at improving drug efficacy and selectivity.
The product name NJSPKTLDXZVCMV-UHFFFAOYSA-N is derived from a standardized nomenclature system used to identify chemical entities accurately. This system ensures that researchers worldwide can refer to the compound without ambiguity, facilitating collaboration and knowledge sharing. The CAS number 1706458-16-3 serves as a unique identifier for this compound, allowing for precise referencing in scientific literature and patents.
In the realm of drug discovery, the ability to modulate biological targets with high precision is crucial. The compound under discussion has been investigated for its potential to interact with specific enzymes and receptors involved in disease processes. Preliminary computational studies have indicated that it may exhibit binding affinities comparable to those of existing therapeutic agents, suggesting its viability as a lead compound for further optimization.
One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research is focused on understanding its mechanism of action and exploring its therapeutic potential in preclinical models. The molecular design of this compound allows for modifications that could enhance its pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug development.
The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis pathway showcases the ingenuity of modern chemical methodologies, enabling the construction of complex molecular architectures with high yield and purity. This synthetic approach not only underscores the compound's feasibility but also highlights the advancements in synthetic techniques that are shaping the future of pharmaceutical research.
As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic solutions. The compound CAS No. 1706458-16-3 and its associated product name NJSPKTLDXZVCMV-UHFFFAOYSA-N are at the forefront of this effort. By leveraging cutting-edge chemical technologies and interdisciplinary approaches, researchers aim to translate these promising findings into tangible benefits for patients worldwide.
The journey from a novel chemical entity to an approved therapeutic agent is fraught with challenges, but compounds like this one offer hope for overcoming these hurdles. Ongoing studies are delving deeper into its biological activity, aiming to uncover new therapeutic applications and refine its pharmacological profile. The collaborative efforts of chemists, biologists, and clinicians are essential in realizing this vision.
In conclusion, the compound identified by CAS No. 1706458-16-3 and named NJSPKTLDXZVCMV-UHFFFAOYSA-N represents a significant stride forward in pharmaceutical chemistry. Its unique properties and potential applications make it a compelling subject for further research and development. As scientific understanding continues to advance, compounds like this one hold promise for addressing some of the most pressing medical challenges of our time.
1706458-16-3 (NJSPKTLDXZVCMV-UHFFFAOYSA-N) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)